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1-Butyl-2-nitrobenzene (CAS: 7137-55-5) is an organic building block used in chemical

synthesis.[1] While a specific, comprehensive toxicological profile for 1-Butyl-2-nitrobenzene
is not readily available, its structural similarity to nitrobenzene necessitates that it be handled

with extreme caution. Nitrobenzene is a highly toxic compound, and it is prudent to assume 1-
Butyl-2-nitrobenzene shares similar hazardous properties.[2]

The primary hazards associated with nitrobenzene, and by extension 1-Butyl-2-nitrobenzene,

are acute toxicity, the potential for organ damage through prolonged exposure, suspected

carcinogenicity, and reproductive toxicity.[3]

1.1 GHS Classification (Inferred from Nitrobenzene)

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Based on the data for nitrobenzene, 1-
Butyl-2-nitrobenzene should be treated as a substance with the following hazard

classifications:[4]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).
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Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (specifically

the blood) through prolonged or repeated exposure (Category 1).

Reproductive Toxicity: May damage fertility or the unborn child (Category 1B).

Carcinogenicity: Suspected of causing cancer (Category 2).

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[3]

Caption: Inferred GHS Hazard Classification for 1-Butyl-2-nitrobenzene.

1.2 Primary Health Effects: Methemoglobinemia

The most significant and immediate health risk from exposure to nitrobenzene and similar

compounds is methemoglobinemia.[5][6] This is a condition where the iron in hemoglobin is

oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state, rendering it unable to transport

oxygen. This leads to a functional anemia and can cause symptoms such as:[5][7]

Headache, dizziness, and fatigue.

Cyanosis (a bluish discoloration of the skin and lips).

Shortness of breath and rapid heart rate.

In severe cases, respiratory distress, coma, and death can occur.[5]

It is crucial to note that the effects of exposure may be delayed.[8]

1.3 Routes of Exposure

1-Butyl-2-nitrobenzene can enter the body through three primary routes:

Inhalation: Vapors or mists can be inhaled, leading to systemic toxicity.[7][9]

Dermal Absorption: The compound is readily absorbed through the skin. This is a significant

route of exposure, and contaminated clothing can continue to be a source of exposure.[5][7]

Ingestion: Accidental ingestion is highly toxic.[3]
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Section 2: Physical and Chemical Properties
A summary of the known physical and chemical properties of 1-Butyl-2-nitrobenzene is

provided in the table below.

Property Value Source(s)

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [10]

CAS Number 7137-55-5 [1]

Appearance
Light yellow to amber to dark

green clear liquid
[11]

Boiling Point 127 °C at 10 mmHg [11]

Density 1.06 g/cm³ [11]

Refractive Index 1.5200-1.5240 [11]

Section 3: Exposure Controls and Personal
Protection
Given the significant hazards, stringent exposure controls are mandatory when handling 1-
Butyl-2-nitrobenzene.

3.1 Engineering Controls

Fume Hood: All handling of 1-Butyl-2-nitrobenzene must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[12]

Ventilation: Ensure adequate general ventilation in the laboratory.[13]

Safety Shower and Eyewash Station: An easily accessible and operational safety shower

and eyewash station are essential.[5][13]

3.2 Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory:

Eye and Face Protection: Chemical safety goggles with side shields or a face shield are

required.[3][12]

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Due to the high skin permeability of

nitroaromatics, double gloving is recommended.[2] The outer glove should be a robust

material like Viton or butyl rubber, with an inner nitrile glove.[2][5] Always inspect gloves for

integrity before use and practice proper glove removal techniques.[14]

Lab Coat: A lab coat or other protective clothing must be worn to prevent skin exposure.

[12]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are not sufficient, a NIOSH/MSHA or European Standard EN 149 approved

respirator with an appropriate organic vapor cartridge is necessary.[12]

Mandatory PPE for 1-Butyl-2-nitrobenzene

Eye/Face Protection
(Chemical Goggles/Face Shield)

Hand Protection
(Double Gloving: Butyl/Viton over Nitrile)

Body Protection
(Chemical-Resistant Lab Coat)

Respiratory Protection
(As needed, with organic vapor cartridge)

Researcher
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Caption: Standard PPE ensemble for handling 1-Butyl-2-nitrobenzene.

Section 4: Safe Handling and Storage Procedures
4.1 Handling

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Avoid contact with skin, eyes, and clothing.[13]

Do not breathe vapors or mists.[15]

Handle and open containers with care.[15]

Use non-sparking tools and take precautionary measures against static discharge.[16]

Wash hands thoroughly after handling.[13] Contaminated work clothes should not be taken

home.[5]

4.2 Storage

Store in a cool, dry, and well-ventilated place.[4][14]

Keep containers tightly closed.[15]

Store locked up or in an area accessible only to qualified or authorized personnel.

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Incompatible materials include reducing agents, acids, bases, alkali metals, and oxidizing

agents.[4]

Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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{Chemical Spill Occurs}

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Up Spill Following Protocol

Dispose of Waste Properly

Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

5.1 First-Aid Measures
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General Advice: Show the Safety Data Sheet to the medical professional in attendance.

First-aiders should protect themselves from exposure.[4]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, administer

artificial respiration and seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][4]

5.2 Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[15] A water jet is unsuitable.[15]

Hazards: The material is combustible.[3] Hazardous combustion products may include

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[15] Containers

may explode when heated.[5]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus and full

protective clothing.[15] Use water spray to cool fire-exposed containers.[5]

5.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid contact with the spilled material and do not breathe

vapors.[14]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[15]
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Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible

material such as sand, diatomaceous earth, or a universal binding agent.[3] Collect the

absorbed material into a suitable container for disposal.[3]

Section 6: Disposal Considerations
Waste from 1-Butyl-2-nitrobenzene must be disposed of as hazardous waste. All disposal

practices must be in accordance with local, state, and federal regulations. Do not allow the

chemical to enter the sewage system.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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